Cas no 61124-65-0 (Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)-)

• Product Name: Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)-
• CAS No: 61124-65-0
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• CID: 491308
• PubChem ID: 12956146
• Update Time: 2025-04-19

Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)-
• 2-(4-propylbenzoyl)spiro[cyclopropane-1,2'-indene]-1',3'-dione
• 61124-65-0
• DTXSID00513887

• Inchi： 1S/C21H18O3/c1-2-5-13-8-10-14(11-9-13)18(22)17-12-21(17)19(23)15-6-3-4-7-16(15)20(21)24/h3-4,6-11,17H,2,5,12H2,1H3
• InChI Key： ITZXQKFFFYRDOM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C21CC2C(C1C=CC(CCC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 318.12564
• Monoisotopic Mass: 318.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21